(2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile

• Molecular Formula: C15H8BrN3O
• Molecular Weight: 326.15 g/mol
• IUPAC Name: (2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile
• InChI: InChI=1S/C15H8BrN3O/c16-9-4-5-13-10(7-9)14(15(20)19-13)11(8-17)12-3-1-2-6-18-12/h1-7H,(H,19,20)/b14-11-
• InChI Key: GUVYOPZXHYTYOY-KAMYIIQDSA-N
• Isomeric SMILES: C1=CC=NC(=C1)/C(=C\2/C3=C(C=CC(=C3)Br)NC2=O)/C#N
• Canonical SMILES: C1=CC=NC(=C1)C(=C2C3=C(C=CC(=C3)Br)NC2=O)C#N

Description

(2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile is a synthetic organic compound that belongs to the class of indole derivatives. This compound is characterized by the presence of a bromine atom at the 5-position of the indole ring, a nitrile group attached to a pyridine ring, and a conjugated system that includes a carbonyl group. The unique structure of this compound makes it an interesting subject for various scientific studies, particularly in the fields of medicinal chemistry and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-bromoindole, pyridine-2-carbaldehyde, and malononitrile.

Condensation Reaction: The key step in the synthesis is a condensation reaction between 5-bromoindole and pyridine-2-carbaldehyde in the presence of a base such as piperidine. This reaction forms an intermediate compound.

Cyclization: The intermediate undergoes cyclization with malononitrile under basic conditions to form the final product, (2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile.

Industrial Production Methods

While the laboratory-scale synthesis of this compound is well-documented, industrial production methods may involve optimization of reaction conditions, such as temperature, solvent, and catalyst, to achieve higher yields and purity. Scale-up processes also focus on cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

(2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The bromine atom in the indole ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted indole derivatives with various functional groups.

Scientific Research Applications

(2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its anti-cancer and anti-inflammatory properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, such as enzymes and receptors.

Industrial Applications: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of (2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile involves its interaction with molecular targets such as enzymes and receptors. The compound’s conjugated system allows it to participate in electron transfer reactions, which can modulate the activity of enzymes. Additionally, the presence of the bromine atom and nitrile group can enhance its binding affinity to specific receptors, leading to biological effects such as inhibition of cell proliferation or induction of apoptosis.

Comparison with Similar Compounds

Similar Compounds

(2E)-2-(5-chloro-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile: Similar structure with a chlorine atom instead of bromine.

(2E)-2-(5-fluoro-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile: Similar structure with a fluorine atom instead of bromine.

(2E)-2-(5-methyl-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile: Similar structure with a methyl group instead of bromine.

Uniqueness

The uniqueness of (2E)-2-(5-bromo-2-oxo-1H-indol-3-ylidene)-2-pyridin-2-ylacetonitrile lies in the presence of the bromine atom, which can significantly influence its chemical reactivity and biological activity. Bromine atoms are known to enhance the lipophilicity of compounds, which can improve their ability to cross cell membranes and interact with intracellular targets.